Cas no 1017781-96-2 (2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine)

• Product Name: 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine
• CAS No: 1017781-96-2
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• MDL: MFCD09997824
• CID: 1134759
• PubChem ID: 66653548
• Update Time: 2025-10-31

2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4H-[1,3]oxazolo[4,5-c]pyridine
• 2-(4-Bromo-phenyl)-5-methyl-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine
• CS-0439808
• Oxazolo[4,5-c]pyridine, 2-(4-bromophenyl)-4,5,6,7-tetrahydro-5-methyl-
• DTXSID40735521
• SCHEMBL322302
• SB30178
• MFCD09997824
• DB-260033
• 2-(4-BROMOPHENYL)-5-METHYL-4,5,6,7-TETRAHYDROOXAZOLO[4,5-C]PYRIDINE
• 1017781-96-2
• 2-(4-Bromophenyl)-5-methyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine
• 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine

• MDL： MFCD09997824
• Inchi： 1S/C13H13BrN2O/c1-16-7-6-12-11(8-16)15-13(17-12)9-2-4-10(14)5-3-9/h2-5H,6-8H2,1H3
• InChI Key： RQEXRYVDXOZZIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2=C(CCN(C)C2)O1

Computed Properties

• Exact Mass: 292.02113g/mol
• Monoisotopic Mass: 292.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine

Comprehensive Overview of 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine (CAS No. 1017781-96-2)

The compound 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine (CAS No. 1017781-96-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining a bromophenyl group with a fused oxazolo-pyridine ring system, makes it a valuable intermediate for drug discovery and functional material development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammatory pathways, aligning with current trends in precision medicine.

One of the most searched questions regarding this compound is: "What are the applications of 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine in drug development?" Studies suggest its scaffold exhibits affinity for G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design. The bromine substituent enhances binding specificity, while the oxazolo[4,5-c]pyridine core contributes to metabolic stability—a critical factor in bioavailability optimization, a frequent search term among medicinal chemists.

From a synthetic chemistry perspective, the CAS No. 1017781-96-2 compound is often discussed in forums querying "efficient routes to synthesize fused oxazolo-pyridines." Modern protocols emphasize catalytic C-H activation and microwave-assisted cyclization, reflecting the demand for greener methodologies. Its 6,7-dihydro-4H moiety also makes it a candidate for hydrogen storage materials, tying into renewable energy trends.

Analytical characterization of this molecule frequently involves HPLC-MS and NMR spectroscopy, as evidenced by searches for "spectral data interpretation of brominated heterocycles." The 5-methyl group introduces steric effects that influence crystal packing—a property relevant to cocrystal engineering, another trending topic in pharmaceutical formulation.

In material science, the π-conjugated system of this compound responds to searches like "organic semiconductors with oxazolo[4,5-c]pyridine cores." Its electron-withdrawing bromophenyl group enables tuning of charge transport properties, making it interesting for OLED and flexible electronics applications—areas dominating nanotechnology discussions.

Safety profiles of 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine are often queried alongside "handling precautions for brominated aromatic compounds." While not classified as hazardous under standard protocols, proper PPE and fume hood use are recommended during manipulation, consistent with laboratory best practices searches.

The compound's logP and solubility parameters (frequent keywords in ADMET prediction queries) indicate moderate lipophilicity, suggesting compatibility with blood-brain barrier penetration—a key consideration for neurotherapeutic agents. This aligns with growing interest in BBB shuttle technologies among drug delivery researchers.

Patent analysis reveals increasing protection of oxazolo[4,5-c]pyridine derivatives since 2020, particularly for kinase inhibition applications. This correlates with search trends for "new kinase inhibitor scaffolds 2023", highlighting its relevance in oncological target exploration.

Environmental fate studies of such brominated heterocycles respond to queries about "biodegradation of aromatic bromine compounds." Current data suggests moderate persistence, warranting further ecotoxicity assessment—a concern raised in green chemistry forums.

In summary, 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4h-[1,3]oxazolo[4,5-c]pyridine represents a versatile building block bridging medicinal chemistry and advanced materials. Its research trajectory mirrors interdisciplinary interests from computational drug design to organic electronics, ensuring sustained scientific engagement with this structurally intriguing molecule.